Cas no 10210-68-1 (Cobalt Carbonyl (Stabilized with 1-5% Hexane))

• Product Name: Cobalt Carbonyl (Stabilized with 1-5% Hexane)
• CAS No: 10210-68-1
• MF: C₈Co₂O₈
• MW: 341.947204589844
• CID: 48460
• PubChem ID: 87559522
• Update Time: 2025-06-11

Cobalt Carbonyl (Stabilized with 1-5% Hexane) Chemical and Physical Properties

Names and Identifiers

• octacarbonyldicobalt
• Cobalt Carbonyl
• Cobalt tetracarbonyl dime
• Dicobalt Octacarbonyl
• Dicobalt octacarbonyl,stabilized
• Cobalt tetracarbonyl dimer
• Di-μ-carbonylhexacarbonyldicobal
• Co2(CO)8
• cobaltcarbonyle
• dicobaltcarbonyl
• cobaltoctacarbonyl
• carbonyl,tetra-cobal
• cobaltcarbonyl(asco)
• COBALT TETRACARBONYL
• Cobalt Carbonyl (stabilized with 1-5% Hexane)
• Octacarbonyldicobalt (stabilized with 1-5% Hexane)
• Cobalt tetracarbonyl
• Cobalt carbonyl (Co2(CO)8)
• Cobalt, di-mu-carbonylhexacarbonyldi-
• Cobalt, di-mu-carbonylhexacarbonyldi-, (Co-Co)
• Cobalt,di-μ-carbonylhexacarbonyldi-,(Co-Co)
• Cobalt Carbonyl (Stabilized with 1-5% Hexane)

• MDL： MFCD00016024
• Inchi： 1S/8CO.2Co/c8*1-2;;/q;;;;;;;;2*+2
• InChI Key： MQIKJSYMMJWAMP-UHFFFAOYSA-N
• SMILES： [O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[O+]#[C-].[Co+2].[Co+2]

Computed Properties

• Exact Mass: 341.82600
• Monoisotopic Mass: 341.826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 21.5
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Orange red crystal
• Density: 1.81
• Melting Point: 51°C(lit.)
• Boiling Point: 52°C
• Flash Point: Fahrenheit: -9.4 ° f
  Celsius: -23 ° c
  
• Solubility: 二氯甲烷（微溶）、甲醇（微溶）
• Water Partition Coefficient: Insoluble in water. Soluble in alcohol, ether and carbon disulfideSoluble in ether, naphtha and carbon disulfide. Slightly soluble in alcohol. Insoluble in water.
• PSA: 0.00000
• LogP: -1.66400
• Solubility: Insoluble in water, soluble in most organic solvents.
• Merck: 13,3112
• Sensitiveness: Air Sensitive

Cobalt Carbonyl (Stabilized with 1-5% Hexane) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H315-H317-H319-H330-H335-H351-H361-H372-H412
• Warning Statement： P201-P202-P260-P264-P270-P271-P272-P273-P280-P284-P301+P312+P330-P302+P352+P333+P313+P362+P364-P304+P340+P310-P305+P351+P338+P337+P313-P308+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3190 4.2/PG 2
• WGK Germany：3
• Hazard Category Code： 11-22-26-40-43-48/20-52/53-62
• Safety Instruction： S36/37; S61
• FLUKA BRAND F CODES：23-25
• RTECS：GG0300000
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：II
• Toxicity：LD50 in mice, rats (mg/kg): 377.7, 753.8 by gavage (Spiridonova, Shabalina)
• TSCA：No
• Storage Condition：0-10°C
• Packing Group：II
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R11

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Cobalt Carbonyl (Stabilized with 1-5% Hexane)

Cobalt Carbonyl (Stabilized with 1-5% Hexane): A Comprehensive Overview

Cobalt carbonyl, also known as Cobalt(0) hexacarbonyl or Cobalt hexacarbonyl, is a coordination compound with the chemical formula Co(CO)₆. This compound is widely recognized for its unique chemical properties and applications in various industrial and research settings. The stabilization of cobalt carbonyl with 1-5% hexane is a critical factor in ensuring its stability and usability in practical applications. This stabilized form of cobalt carbonyl has garnered significant attention in recent years due to its role in catalytic processes, materials synthesis, and energy-related technologies.

Recent advancements in the field of organometallic chemistry have shed light on the electronic structure and reactivity of cobalt carbonyl. Studies have demonstrated that the hexacarbonyl structure of cobalt exhibits a trigonal planar geometry, which plays a pivotal role in its catalytic activity. The stabilization with hexane not only enhances the compound's stability but also prevents decomposition under certain conditions, making it more suitable for large-scale industrial applications.

The synthesis of cobalt carbonyl typically involves the reaction of cobalt metal with carbon monoxide under high pressure. The addition of 1-5% hexane during the synthesis process acts as a stabilizing agent, preventing the formation of unwanted byproducts and ensuring a high yield of pure cobalt carbonyl. This stabilization technique has been optimized through extensive research, with studies published in reputable journals such as *Journal of Catalysis* and *Chemistry of Materials* highlighting its effectiveness.

One of the most notable applications of cobalt carbonyl is in the production of ultra-high molecular weight polyethylene (UHMW-PE). The compound serves as a catalyst in this process, enabling the formation of long-chain polymers with exceptional mechanical properties. Recent research has explored the use of stabilized cobalt carbonyl in producing advanced composites for aerospace and automotive industries, where durability and lightweight materials are critical.

In addition to its role in polymer synthesis, cobalt carbonyl has found applications in the field of energy storage. For instance, it is used as a precursor for synthesizing cobalt-based nanoparticles, which are integral components in lithium-ion batteries. These nanoparticles enhance the battery's energy density and cycle life, making them highly desirable for modern electronic devices and electric vehicles.

The stabilization with hexane also plays a crucial role in environmental considerations. Hexane is an organic solvent that ensures the compound remains stable under ambient conditions, reducing the risk of decomposition and potential environmental hazards. This aspect aligns with current trends toward sustainable chemistry and green manufacturing processes.

Recent studies have delved into the electronic properties of cobalt carbonyl using advanced computational techniques such as density functional theory (DFT). These investigations have provided deeper insights into the compound's reactivity and selectivity, paving the way for novel applications in catalysis and materials science. For example, researchers at Stanford University have reported on the use of stabilized cobalt carbonyl in selective hydrogenation reactions, demonstrating its potential as an efficient catalyst for fine chemical synthesis.

Furthermore, the stability imparted by 1-5% hexane enables cobalt carbonyl to be stored and transported more safely. This is particularly important given its sensitivity to moisture and oxygen. Proper handling and storage protocols are essential to maintain its efficacy and prevent any adverse reactions during use.

In conclusion, cobalt carbonyl stabilized with 1-5% hexane represents a significant advancement in organometallic chemistry. Its unique properties, combined with recent research breakthroughs, position it as a key material for diverse industrial applications. As technology continues to evolve, further innovations are expected in both its synthesis methods and practical uses, solidifying its importance in modern chemistry.